Cas no 1337336-03-4 (3-(naphthalen-2-yl)methylpyrrolidine)

• Product Name: 3-(naphthalen-2-yl)methylpyrrolidine
• CAS No: 1337336-03-4
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 6360242
• PubChem ID: 64436571
• Update Time: 2025-05-20

3-(naphthalen-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(naphthalen-2-yl)methylpyrrolidine
• Pyrrolidine, 3-(2-naphthalenylmethyl)-
• 3-(Naphthalen-2-ylmethyl)pyrrolidine
• 3-[(naphthalen-2-yl)methyl]pyrrolidine
• EN300-1826719
• 1337336-03-4
• CS-0267528
• AKOS013760014

• Inchi： 1S/C15H17N/c1-2-4-15-10-12(5-6-14(15)3-1)9-13-7-8-16-11-13/h1-6,10,13,16H,7-9,11H2
• InChI Key： SBNPCDBUDSQMMA-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=C3C(=C2)C=CC=C3)C1

Computed Properties

• Exact Mass: 211.136099547g/mol
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 360.7±11.0 °C(Predicted)
• pka: 10.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(naphthalen-2-yl)methylpyrrolidine

Comprehensive Guide to 3-(Naphthalen-2-yl)methylpyrrolidine (CAS No. 1337336-03-4): Properties, Applications, and Market Insights

3-(Naphthalen-2-yl)methylpyrrolidine (CAS No. 1337336-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic aromatic derivative combines the structural features of naphthalene and pyrrolidine, making it a valuable intermediate for various synthetic applications. With the growing demand for novel heterocyclic compounds in drug discovery, this molecule has become increasingly relevant in modern chemical research.

The compound's unique structure features a naphthalene ring system linked to a pyrrolidine moiety through a methylene bridge. This molecular architecture contributes to its interesting electronic properties and potential biological activities. Researchers have explored 3-(naphthalen-2-yl)methylpyrrolidine derivatives as potential building blocks for drug development, particularly in central nervous system (CNS) targeting compounds. The presence of both aromatic and aliphatic nitrogen-containing rings makes it particularly versatile for medicinal chemistry applications.

In the pharmaceutical industry, CAS 1337336-03-4 has shown promise as a precursor for the synthesis of potential therapeutic agents. Recent studies suggest that modifications of this core structure could lead to compounds with interesting pharmacological profiles. The naphthalene-pyrrolidine hybrid molecules have been investigated for their potential in addressing neurological disorders, a hot topic in current medical research. This aligns with the growing interest in neurodegenerative disease treatments, which remains one of the most searched topics in medical chemistry.

The synthesis of 3-(naphthalen-2-yl)methylpyrrolidine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches often employ catalytic methods to improve yield and reduce environmental impact, reflecting the chemical industry's shift toward greener methodologies. Analytical characterization of this compound typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis to verify its structural integrity and purity.

Beyond pharmaceutical applications, 3-(naphthalen-2-yl)methylpyrrolidine derivatives have found use in materials science. Their conjugated aromatic systems make them interesting candidates for organic electronic materials, particularly in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. This application area has seen tremendous growth recently, driven by the demand for flexible electronics and energy-efficient display technologies.

The global market for specialized heterocyclic compounds like 3-(naphthalen-2-yl)methylpyrrolidine has been expanding steadily. Pharmaceutical companies and research institutions are increasingly seeking high-quality intermediates for drug discovery programs. Suppliers of CAS 1337336-03-4 have responded by improving production scalability and purity standards to meet these demands. The compound's commercial availability has made it more accessible to researchers worldwide.

Quality control is paramount when working with 3-(naphthalen-2-yl)methylpyrrolidine, especially for pharmaceutical applications. Reputable suppliers provide comprehensive analytical data, including chromatographic purity profiles and spectroscopic characterization. Researchers frequently search for information about the stability of naphthalene-containing pyrrolidine derivatives and proper storage conditions, which should be considered when handling this compound.

Recent advancements in computational chemistry have enabled better prediction of the properties and potential applications of 3-(naphthalen-2-yl)methylpyrrolidine. Molecular modeling studies can provide insights into its conformational preferences and electronic structure, helping researchers design more effective derivatives. This computational approach has become increasingly popular, as evidenced by numerous search queries related to in silico analysis of heterocyclic compounds.

The safety profile of 3-(naphthalen-2-yl)methylpyrrolidine has been thoroughly investigated to ensure proper handling in laboratory settings. While not classified as highly hazardous, standard precautions for handling organic compounds should be followed. Material safety data sheets (MSDS) provide detailed information about appropriate personal protective equipment and handling procedures for this chemical.

Future research directions for 3-(naphthalen-2-yl)methylpyrrolidine include exploring its potential in catalytic applications and as a ligand in coordination chemistry. The compound's structural features make it an interesting candidate for asymmetric catalysis, a field that has seen significant growth in recent years. Additionally, its potential use in supramolecular chemistry and molecular recognition systems represents another exciting avenue for investigation.

For researchers interested in working with 3-(naphthalen-2-yl)methylpyrrolidine, several key considerations should be kept in mind. The compound's solubility characteristics, reactivity patterns, and purification methods are common topics of inquiry among synthetic chemists. Proper documentation of experimental procedures and characterization data is essential for reproducible research using this intermediate.

In conclusion, 3-(naphthalen-2-yl)methylpyrrolidine (CAS No. 1337336-03-4) represents an important building block in modern organic chemistry with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to make it a valuable tool for researchers in both academia and industry. As the demand for novel heterocyclic compounds grows, this molecule is likely to maintain its relevance in chemical research and development.